3-(3-Hydroxybutyl)piperidin-2-one

• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol
• IUPAC Name: 3-(3-hydroxybutyl)piperidin-2-one
• InChI: InChI=1S/C9H17NO2/c1-7(11)4-5-8-3-2-6-10-9(8)12/h7-8,11H,2-6H2,1H3,(H,10,12)
• InChI Key: QFPARGGVRQMQAW-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1CCCNC1=O)O

Description

3-(3-Hydroxybutyl)piperidin-2-one is a piperidine derivative, which is a six-membered heterocyclic compound containing one nitrogen atom. Piperidine derivatives are significant in the pharmaceutical industry due to their presence in various classes of pharmaceuticals and natural alkaloids .

Preparation Methods

The synthesis of 3-(3-Hydroxybutyl)piperidin-2-one can be achieved through several methods. One common approach involves the hydrogenation of piperidine derivatives using palladium and rhodium catalysts . Another method includes the N-heterocyclization of primary amines with diols catalyzed by a Cp*Ir complex . Industrial production methods often focus on optimizing these reactions for higher yields and purity.

Chemical Reactions Analysis

3-(3-Hydroxybutyl)piperidin-2-one undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions often involve hydrogenation using palladium or rhodium catalysts.

Substitution: Nucleophilic substitution reactions can occur with halides or other nucleophiles. Common reagents and conditions for these reactions include the use of solvents like ethanol or methanol and temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-(3-Hydroxybutyl)piperidin-2-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex piperidine derivatives.

Biology: It serves as a precursor for biologically active compounds.

Medicine: Piperidine derivatives are known for their pharmacological activities, including anticancer, antiviral, and antimicrobial properties.

Industry: It is utilized in the production of various pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-(3-Hydroxybutyl)piperidin-2-one involves its interaction with specific molecular targets and pathways. For instance, it may act on enzymes or receptors, leading to a cascade of biochemical reactions that result in its pharmacological effects . The exact molecular targets and pathways can vary depending on the specific application and derivative used.

Comparison with Similar Compounds

3-(3-Hydroxybutyl)piperidin-2-one can be compared with other piperidine derivatives such as:

Piperine: Found in black pepper, known for its antioxidant and anti-inflammatory properties.

Evodiamine: Exhibits anticancer and anti-inflammatory activities.

Matrine: Known for its antiviral and anticancer properties. The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and biological properties compared to other piperidine derivatives.